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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Aviglycine hydrochloride (AVG-HCl), also known as aminoethoxyvinylglycine hydrochloride,

is a potent inhibitor of ethylene biosynthesis in plants. It acts as a competitive inhibitor of the

enzyme 1-aminocyclopropane-1-carboxylic acid (ACC) synthase, a key enzyme in the ethylene

production pathway. By blocking the conversion of S-adenosylmethionine (SAM) to ACC, AVG-

HCl effectively reduces ethylene levels, thereby influencing a variety of physiological processes

in plants. These include delaying fruit ripening and senescence, reducing pre-harvest fruit drop,

and controlling flowering. These application notes provide detailed protocols and quantitative

data for the use of AVG-HCl in a research setting.

Mechanism of Action
Aviglycine hydrochloride competitively inhibits ACC synthase, the rate-limiting enzyme in the

ethylene biosynthesis pathway. This inhibition reduces the production of ACC, the immediate

precursor to ethylene, thereby suppressing overall ethylene synthesis. This targeted action

allows for the manipulation of ethylene-dependent physiological processes in plants.
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Caption: Inhibition of Ethylene Biosynthesis by AVG-HCl.

Quantitative Data Summary
The efficacy of Aviglycine hydrochloride foliar spray has been documented across various

fruit crops. The following tables summarize the quantitative effects on key parameters.

Table 1: Effect of Aviglycine Hydrochloride on Flowering of Pineapple (Ananas comosus)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/product/b1665844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cultivar

AVG-HCl
Concentr
ation (mg
L⁻¹)

Applicati
on
Frequenc
y

Timing
Flowering
Percenta
ge (%)

Control
Flowering
(%)

Referenc
e

'Tainon 18' 500
Double

application

First

application

on Nov. 9

51.3 95.0 [1]

'Tainon 18' 250

Triple

application

(20-day

intervals)

Beginning

Nov. 10
64.6 95.8 [1]

'Tainon 18' 375

Triple

application

(20-day

intervals)

Beginning

Nov. 10
64.6 95.8 [1]

'Tainon 18' 500

Triple

application

(20-day

intervals)

Beginning

Nov. 10
50.0 95.8 [1]

Table 2: Effect of Aviglycine Hydrochloride on Fruit Quality of Apple (Malus domestica)
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Cultivar

AVG-HCl
Concentr
ation (mg
L⁻¹)

Applicati
on Timing

Paramete
r

Result Control
Referenc
e

'Red

Delicious'
132

3 weeks

before

expected

harvest

Fruit Drop

(%)
Reduced Higher [2]

'Red

Delicious'
264

3 weeks

before

expected

harvest

Fruit Drop

(%)
Reduced Higher [2]

'Red

Delicious'
264

3 weeks

before

expected

harvest

Fruit

Firmness

(2020)

Increased

by up to

18%

Lower [2]

'Gala' 130

3 weeks

before

harvest

Fruit Drop

(%)
Minimized Higher

'Gala' 260

3 weeks

before

harvest

Fruit Drop

(%)
Minimized Higher

Table 3: Effect of Aviglycine Hydrochloride on Fruit Quality of Peach (Prunus persica)
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Cultivar

AVG-HCl
Concentr
ation (mg
L⁻¹)

Applicati
on Timing

Paramete
r

Result Control
Referenc
e

'Monroe' 100

30 days

before

commercial

harvest

Fruit

Weight (g)
Increased Lower [3]

'Monroe' 200

30 days

before

commercial

harvest

Fruit

Weight (g)
Increased Lower [3]

'Monroe'
100, 150,

200

7, 21, 30

days

before

commercial

harvest

Fruit

Firmness

(N)

Firmer Softer [3]

'Monroe'
100, 150,

200

7, 21, 30

days

before

commercial

harvest

Ethylene

Production

(µl kg⁻¹

h⁻¹)

Decreased Higher [3]

Experimental Protocols
Protocol 1: Preparation of Aviglycine Hydrochloride
Foliar Spray Solution
This protocol details the preparation of a 1-liter stock solution of Aviglycine hydrochloride,

which can be further diluted to desired experimental concentrations.

Materials:

Aviglycine hydrochloride (AVG-HCl) powder (≥95% purity)
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Distilled or deionized water

Non-ionic surfactant (e.g., Tween® 20, Triton™ X-100)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment (0.1 M solutions)

Volumetric flask (1000 mL)

Magnetic stirrer and stir bar

pH meter

Weighing scale

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Calculate the required mass of AVG-HCl:

Determine the desired molar concentration (e.g., 1 mM).

Molecular Weight of AVG-HCl = 196.63 g/mol .

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ).

For a 1 mM (0.001 M) 1 L solution: 0.001 mol/L * 1 L * 196.63 g/mol = 0.1966 g.

Dissolving AVG-HCl:

Add approximately 800 mL of distilled or deionized water to the 1000 mL volumetric flask.

Place the flask on a magnetic stirrer and add the stir bar.

Carefully weigh the calculated amount of AVG-HCl powder and add it to the water while

stirring.

Continue stirring until the powder is completely dissolved. AVG-HCl is soluble in water.
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Adding Surfactant:

Add a non-ionic surfactant to the solution. A typical concentration is 0.05% to 0.1% (v/v).

For a 0.1% solution in 1 L, add 1 mL of the surfactant. The surfactant improves the wetting

and spreading of the spray on the leaf surface.

pH Adjustment:

Calibrate the pH meter according to the manufacturer's instructions.

Measure the pH of the AVG-HCl solution.

Adjust the pH to a range of 6.0-7.0 for optimal plant uptake, unless a different pH is

specified for the experimental design.

Use 0.1 M HCl to lower the pH or 0.1 M NaOH to raise the pH. Add the acid or base

dropwise while continuously monitoring the pH.

Final Volume Adjustment:

Once the desired pH is reached, remove the stir bar.

Add distilled or deionized water to the volumetric flask until the meniscus reaches the

1000 mL mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

The prepared solution should be used fresh. If storage is necessary, store it at 4°C for no

longer than 24 hours, protected from light.

Protocol 2: Foliar Spray Application of Aviglycine
Hydrochloride in a Research Setting
This protocol outlines the procedure for applying the prepared AVG-HCl solution to plants in a

controlled research environment.
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Materials:

Prepared AVG-HCl spray solution

Handheld sprayer or a backpack sprayer with a fine-mist nozzle

Plants at the desired growth stage

Control solution (water + surfactant, pH adjusted)

Personal Protective Equipment (PPE)

Procedure:

Plant Preparation:

Ensure plants are well-watered and not under any stress (e.g., drought, nutrient

deficiency) before application.

Randomly assign plants to different treatment groups (including a control group).

Sprayer Calibration:

Calibrate the sprayer to ensure a uniform and consistent application rate. The goal is to

wet the foliage to the point of runoff without excessive dripping.

Application:

Perform the foliar spray during the cooler parts of the day, such as early morning or late

evening, to slow evaporation and increase absorption time.

Spray the entire plant, ensuring thorough coverage of both the upper and lower leaf

surfaces.

For the control group, spray with the control solution (water + surfactant, adjusted to the

same pH as the treatment solution).

Post-Application Care:
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Allow the plants to dry completely before exposing them to direct sunlight or overhead

irrigation.

Monitor the plants for any phytotoxicity symptoms, although AVG-HCl is generally

considered safe for most plants at recommended concentrations.

Data Collection:

Collect data on the parameters of interest (e.g., flowering time, fruit set, fruit firmness,

ethylene production) at predetermined time points after the application.

Experimental Workflow

Start

Prepare AVG-HCl and
Control Solutions

(Protocol 1)

Foliar Spray Application
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Prepare and Randomize
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Caption: General workflow for an AVG-HCl foliar spray experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1665844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665844?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC151252/
https://journals.ashs.org/view/journals/hortsci/58/11/article-p1410.xml
https://arastirma.tarimorman.gov.tr/marem/Belgeler/Makaleler/2011/Effects%20of%20Aminoethoxyvinylglycine%20on%20Harvest%20Time%20and%20Fruit.pdf
https://www.benchchem.com/product/b1665844#foliar-spray-application-techniques-for-aviglycine-hydrochloride
https://www.benchchem.com/product/b1665844#foliar-spray-application-techniques-for-aviglycine-hydrochloride
https://www.benchchem.com/product/b1665844#foliar-spray-application-techniques-for-aviglycine-hydrochloride
https://www.benchchem.com/product/b1665844#foliar-spray-application-techniques-for-aviglycine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

